2-[(3-Bromobenzoyl)-ethylamino]acetic acid

• IUPAC Name: 2-[(3-bromobenzoyl)-ethylamino]acetic acid
• InChI: InChI=1S/C11H12BrNO3/c1-2-13(7-10(14)15)11(16)8-4-3-5-9(12)6-8/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key: BLSJBSXIPFNNBM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)O)C(=O)C1=CC(=CC=C1)Br
• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol

Description

2-[(3-Bromobenzoyl)-ethylamino]acetic acid, also known as BBEAA, is a compound that has gained attention in the scientific community due to its potential applications in various fields. BBEAA is a small molecule that is synthesized through a multi-step process, and its structure has been extensively studied. In

Mechanism of Action

The mechanism of action of 2-[(3-Bromobenzoyl)-ethylamino]acetic acid is not fully understood, but it is believed to work through the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a signaling pathway that plays a role in inflammation and cancer.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can reduce inflammation in animal models of arthritis and can inhibit tumor growth in animal models of cancer. This compound has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2-[(3-Bromobenzoyl)-ethylamino]acetic acid has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It is also stable and can be stored for long periods of time. However, there are also limitations to using this compound in lab experiments. It is not water-soluble, which can make it difficult to use in certain assays. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 2-[(3-Bromobenzoyl)-ethylamino]acetic acid. One direction is to further explore its potential as a drug delivery system. Another direction is to study its potential use in the development of new materials. Additionally, more research is needed to fully understand its mechanism of action and to identify its molecular targets. Finally, further studies are needed to determine the safety and efficacy of this compound in humans.
Conclusion
In conclusion, this compound is a small molecule that has potential applications in various fields such as medicine, agriculture, and materials science. Its synthesis method has been extensively studied, and its structure has been characterized using various analytical techniques. This compound has been shown to have anti-inflammatory and anti-tumor properties, and its mechanism of action is believed to involve the inhibition of certain enzymes and signaling pathways. While there are limitations to using this compound in lab experiments, there are also several future directions for research on this compound.

Synthesis Methods

The synthesis of 2-[(3-Bromobenzoyl)-ethylamino]acetic acid involves a multi-step process that starts with the reaction between 3-bromobenzoyl chloride and ethylamine. This reaction produces N-(3-bromobenzoyl)ethylamine, which is then reacted with chloroacetic acid to produce this compound. The final product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-[(3-Bromobenzoyl)-ethylamino]acetic acid has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, this compound has been shown to have anti-fungal properties and can be used as a natural pesticide. In materials science, this compound has been studied for its potential use in the development of new materials such as polymers and coatings.